Cas no 954005-00-6 (N'-(3-chloro-4-fluorophenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide)

• Product Name: N'-(3-chloro-4-fluorophenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide
• CAS No: 954005-00-6
• MF: C₂₁H₂₃ClFN₃O₃
• MW: 419.877027750015
• CID: 6377762
• PubChem ID: 16893053
• Update Time: 2025-10-30

N'-(3-chloro-4-fluorophenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-fluorophenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide
• N'-(3-chloro-4-fluorophenyl)-N-[3-(2-phenylmorpholin-4-yl)propyl]oxamide
• N'-(3-chloro-4-fluorophenyl)-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide
• F5024-0120
• 954005-00-6
• AKOS024491070
• VU0630240-1
• N1-(3-chloro-4-fluorophenyl)-N2-(3-(2-phenylmorpholino)propyl)oxalamide

• Inchi： 1S/C21H23ClFN3O3/c22-17-13-16(7-8-18(17)23)25-21(28)20(27)24-9-4-10-26-11-12-29-19(14-26)15-5-2-1-3-6-15/h1-3,5-8,13,19H,4,9-12,14H2,(H,24,27)(H,25,28)
• InChI Key： YOBHZAMXNFGTJT-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCOC(C2=CC=CC=C2)C1)(=O)C(NC1=CC=C(F)C(Cl)=C1)=O

Computed Properties

• Exact Mass: 419.1411975g/mol
• Monoisotopic Mass: 419.1411975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.7Ų

Additional information on N'-(3-chloro-4-fluorophenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide

Research Brief on N'-(3-chloro-4-fluorophenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide (CAS: 954005-00-6)

N'-(3-chloro-4-fluorophenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide (CAS: 954005-00-6) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique morpholine and fluorophenyl structural motifs, has shown promising potential in targeting specific biological pathways, particularly in oncology and inflammation-related diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research interest.

The synthesis of N'-(3-chloro-4-fluorophenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide involves a multi-step organic synthesis process, with key intermediates including 3-chloro-4-fluoroaniline and 2-phenylmorpholine. The compound's structural complexity and chiral centers pose challenges in its large-scale production, but recent advancements in asymmetric synthesis and catalytic methods have improved yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry have been employed to characterize the compound, ensuring its structural integrity and reproducibility for preclinical studies.

In vitro studies have demonstrated that N'-(3-chloro-4-fluorophenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide exhibits potent inhibitory activity against specific kinase targets, including members of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. The compound's selectivity profile, as determined by kinase inhibition assays, suggests a favorable therapeutic window with minimal off-target effects. Additionally, its ability to modulate inflammatory cytokines such as TNF-α and IL-6 has sparked interest in its potential application for autoimmune diseases.

Preclinical evaluations in animal models have further validated the compound's therapeutic potential. In xenograft models of breast and lung cancer, N'-(3-chloro-4-fluorophenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide significantly reduced tumor growth and metastasis, with no observable toxicity at therapeutic doses. Pharmacokinetic studies revealed favorable oral bioavailability and tissue distribution, supporting its development as an oral therapeutic agent. These findings have laid the groundwork for upcoming Phase I clinical trials, which aim to assess its safety and tolerability in humans.

Despite its promising profile, challenges remain in optimizing the compound's formulation and delivery. Issues such as solubility and metabolic stability are currently being addressed through structural modifications and prodrug strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical applications. The compound's dual activity in oncology and inflammation positions it as a versatile candidate for combination therapies, potentially addressing unmet medical needs in these fields.

In conclusion, N'-(3-chloro-4-fluorophenyl)-N-3-(2-phenylmorpholin-4-yl)propylethanediamide (CAS: 954005-00-6) represents a significant advancement in the development of targeted therapies. Its unique chemical structure, coupled with robust preclinical data, underscores its potential as a next-generation therapeutic agent. Continued research and clinical validation will be critical in realizing its full therapeutic promise, offering new hope for patients with cancer and inflammatory diseases.